Cas no 169259-39-6 (2-Propen-1-one, 3-[4-(methylthio)phenyl]-1-(2-naphthalenyl)-)

• Product Name: 2-Propen-1-one, 3-[4-(methylthio)phenyl]-1-(2-naphthalenyl)-
• CAS No: 169259-39-6
• MF: C₂₀H₁₆OS
• MW: 304.405444145203
• CID: 1350934
• PubChem ID: 3916538
• Update Time: 2025-04-20

2-Propen-1-one, 3-[4-(methylthio)phenyl]-1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-[4-(methylthio)phenyl]-1-(2-naphthalenyl)-
• 3-(4-methylsulfanylphenyl)-1-naphthalen-2-ylprop-2-en-1-one
• DTXSID40397941
• 169259-39-6

• Inchi： 1S/C20H16OS/c1-22-19-11-6-15(7-12-19)8-13-20(21)18-10-9-16-4-2-3-5-17(16)14-18/h2-14H,1H3
• InChI Key： BZLWAKGOWUDUSS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C=CC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 304.09228
• Monoisotopic Mass: 304.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07